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Compound of Interest

Compound Name: Chicago Sky Blue 6B

Cat. No.: B1139515

Get Quote

This technical guide provides a comprehensive overview of the solubility of Chicago Sky Blue
6B (also known as Direct Blue 1) in various solvents. The information is intended for

researchers, scientists, and professionals in drug development who utilize this dye in their

work. This document presents quantitative solubility data, detailed experimental protocols for

solubility determination, and a visual representation of the experimental workflow.

Core Properties of Chicago Sky Blue 6B
Molecular Formula: C₃₄H₂₄N₆Na₄O₁₆S₄[1]

Molecular Weight: 992.79 g/mol [1]

Appearance: Bright greenish-blue solid or dark blue powder[2][3]

Chicago Sky Blue 6B is a potent inhibitor of L-glutamate uptake into synaptic vesicles and an

allosteric inhibitor of macrophage migration inhibitory factor (MIF)[1]. Its solubility is a critical

factor in its application in various biological and chemical assays.
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The solubility of Chicago Sky Blue 6B has been determined in several common laboratory

solvents. The following table summarizes the available quantitative data, standardized to g/L

and mM for ease of comparison.
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Solvent
Solubility
(mg/mL)

Solubility
(g/L)

Molar
Solubility
(mM)

Notes Reference

Water 100 100 100.73

Soluble up to

100 mM in

sterile water.

[1][4]

Water 40 40 40.29 [2]

Water
50 g/L (at 80

°C)
50 50.36

Solubility

increases

with

temperature.

[3]

Water 2.08 2.08 2.10

Requires

sonication for

dissolution.

[5]

Water 1 1 1.01 [3]

Dimethyl

Sulfoxide

(DMSO)

125 125 125.91

Requires

sonication.

Hygroscopic

DMSO can

impact

solubility.

[5]

Dimethyl

Sulfoxide

(DMSO)

20 20 20.14

Use of fresh

DMSO is

recommende

d as moisture

absorption

reduces

solubility.

[6]

Ethanol 0.6 0.6 0.60 [2]

Phosphate-

Buffered

10 10 10.07 [7]
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Saline (PBS,

pH 7.2)

Methyl

Cellosolve
10 10 10.07

(Monomethyl

ether of

ethylene

glycol)

[2]

Other

Organic

Solvents

Insoluble Insoluble Insoluble

Generally

insoluble in

most other

organic

solvents.

[3]

Note on Data Discrepancies: The observed variations in solubility values for the same solvent,

particularly water, can be attributed to differences in experimental conditions such as

temperature, pH, purity of the dye, and the method of determination (e.g., equilibrium

saturation vs. kinetic dissolution).

Experimental Protocols for Solubility Determination
While specific, detailed protocols for determining the solubility of Chicago Sky Blue 6B are not

extensively published, a standard methodology can be synthesized based on common

practices for water-soluble dyes. The following is a generalized protocol based on the

saturation shake-flask method coupled with UV-Vis spectrophotometry.

Protocol: Determination of Aqueous Solubility of
Chicago Sky Blue 6B via UV-Vis Spectrophotometry
1. Materials and Equipment:

Chicago Sky Blue 6B powder

Distilled or deionized water

Volumetric flasks and pipettes

Analytical balance
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Thermostatic shaker or water bath

Centrifuge

Syringe filters (0.22 µm)

UV-Vis spectrophotometer and cuvettes

2. Preparation of Standard Solutions and Calibration Curve:

Accurately weigh a small amount of Chicago Sky Blue 6B and dissolve it in a known

volume of water to prepare a stock solution of known concentration (e.g., 1 mg/mL).

Perform serial dilutions of the stock solution to prepare a series of standard solutions of

decreasing concentrations.

Measure the absorbance of each standard solution at the maximum absorbance wavelength

(λmax) of Chicago Sky Blue 6B (approximately 618 nm) using the UV-Vis

spectrophotometer.

Plot a calibration curve of absorbance versus concentration and determine the linear

regression equation.

3. Saturation of the Solvent:

Add an excess amount of Chicago Sky Blue 6B powder to a known volume of water in a

sealed container (e.g., a flask or vial). The amount should be more than what is expected to

dissolve to ensure a saturated solution.

Place the container in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and

agitate for a prolonged period (e.g., 24-48 hours) to allow the system to reach equilibrium.

4. Sample Preparation and Analysis:

After the equilibration period, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a pipette. To avoid disturbing the

sediment, it is advisable to take the sample from the upper portion of the solution.
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To remove any suspended microparticles, centrifuge the sample at a high speed.

Filter the supernatant through a 0.22 µm syringe filter. This step is crucial to ensure that only

the dissolved dye is being measured.

Dilute the filtered, saturated solution with a known volume of water to bring the absorbance

within the linear range of the calibration curve.

Measure the absorbance of the diluted sample using the UV-Vis spectrophotometer at the

same λmax used for the standards.

5. Calculation of Solubility:

Using the absorbance of the diluted sample and the linear regression equation from the

calibration curve, calculate the concentration of the diluted solution.

Multiply this concentration by the dilution factor to determine the concentration of the

saturated solution. This value represents the solubility of Chicago Sky Blue 6B in water at

the specified temperature.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Chicago Sky Blue 6B.

Preparation

Experiment

AnalysisPrepare Stock Solution Serial Dilutions Measure Absorbance of Standards Generate Calibration Curve

Calculate Concentration

Calibration Data

Add Excess Dye to Solvent Equilibrate in Shaker Centrifuge and Filter Dilute Saturated Solution Measure Absorbance of Sample
Sample Absorbance

Apply Dilution Factor Determine Final Solubility
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Solubility Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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